Cas no 1263378-76-2 (4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one)

• Product Name: 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• CAS No: 1263378-76-2
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD18432545
• CID: 4778991
• Update Time: 2025-10-14

4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• SB32522
• 4-Methoxy-6-methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one
• 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• 4-Methoxy-6-methyl-1,2-dihydro-pyrazolo[3,4-b]pyridin-3-one

• MDL： MFCD18432545
• Inchi： 1S/C8H9N3O2/c1-4-3-5(13-2)6-7(9-4)10-11-8(6)12/h3H,1-2H3,(H2,9,10,11,12)
• InChI Key： NDTKTAWCYFHYFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)N=C2C=1C(NN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.8
• Topological Polar Surface Area: 63.2

Additional information on 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one

Introduction to 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one (CAS No. 1263378-76-2)

4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one, identified by its Chemical Abstracts Service (CAS) number 1263378-76-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both methoxy and methyl substituents in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The dihydropyrazolo[3,4-b]pyridine core structure of this compound is particularly noteworthy, as it is a fused bicyclic system that combines a pyrazole ring with a pyridine ring. Such fused systems are frequently encountered in biologically active molecules and have been extensively studied for their pharmacological potential. The 3-one functional group at the third position of the pyridine ring introduces electrophilic characteristics, which can be exploited in various chemical transformations and biological interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Among these, 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one has emerged as a promising candidate due to its structural complexity and potential pharmacological effects. Studies have demonstrated that this compound exhibits notable activity in several in vitro and in vivo models, suggesting its utility in addressing various therapeutic challenges.

One of the most compelling aspects of 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one is its ability to modulate multiple biological pathways simultaneously. For instance, preliminary research indicates that this compound may possess anti-inflammatory properties by interacting with key inflammatory mediators and signaling cascades. Additionally, its structural features suggest potential efficacy in inhibiting certain enzymes or receptors involved in metabolic disorders and neurodegenerative diseases.

The methoxy group at the fourth position of the pyrazole ring plays a crucial role in determining the compound's pharmacokinetic profile. This substituent can influence solubility, metabolic stability, and binding affinity to biological targets. Similarly, the methyl group at the sixth position contributes to steric hindrance and electronic distribution within the molecule, further modulating its biological interactions. These structural elements are often fine-tuned during drug design to optimize potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one with various biological targets more accurately. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in cancer cell proliferation, immune responses, and central nervous system (CNS) functions. These findings provide a strong rationale for further exploration of its therapeutic potential.

In addition to its pharmacological promise, 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one has shown interesting chemical versatility. The dihydropyrazolo[3,4-b]pyridine scaffold can undergo various functionalization reactions, allowing chemists to modify its structure and tailor its properties for specific applications. For example, introduction of additional substituents or heteroatoms can enhance bioavailability or target specificity without compromising core biological activity.

The synthesis of this compound has also been optimized to ensure scalability and cost-effectiveness for preclinical and clinical studies. Multi-step synthetic routes have been developed that leverage readily available starting materials and robust reaction conditions. These synthetic strategies are critical for producing sufficient quantities of the compound for experimental validation and commercialization efforts.

From a regulatory perspective, 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one (CAS No. 1263378-76-2) must meet stringent quality standards before it can be advanced into human trials. Good Manufacturing Practices (GMP) compliance is essential throughout production to ensure consistency and safety. Furthermore, comprehensive characterization using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is necessary to confirm its identity and purity.

The future prospects for 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one are bright given its diverse biological activities and synthetic accessibility. Ongoing research aims to elucidate its mechanism of action in greater detail and identify potential side effects or off-target interactions. Preclinical studies are underway to evaluate its efficacy in animal models of inflammation, metabolic disease, and neurodegeneration.

Collaborations between academic institutions and pharmaceutical companies are fostering innovation in the development of novel heterocyclic drugs like 4-Methoxy-6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one. These partnerships leverage expertise across chemistry, biology, pharmacology, and clinical development to accelerate the translation of laboratory discoveries into viable therapeutic agents.

In conclusion, 4-Methoxy-6-methyl-1 2-dih ydrop yra zol o [34b ] py ridin 33 one ( CAS No .126337876 2 ) represents an exciting opportunity for drug discovery due to its unique structural features , promising biological activities ,and synthetic feasibility . Continued investigation into this compound holds great promise for advancing our understanding of heterocyclic medicinal chemistry ,and ultimately improving patient outcomes through novel therapeutics . p >